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This document provides a comprehensive overview of the applications of Cerium-doped

Lanthanum Iodide (LaBr₃:Ce), a high-performance inorganic scintillator, in the fields of

medical imaging and high-energy physics. Its exceptional properties, including high light yield,

excellent energy resolution, and fast decay time, make it a material of significant interest for

advanced radiation detection systems.[1][2][3]

Introduction to Lanthanum Iodide (LaBr₃:Ce)
Scintillators
Cerium-doped Lanthanum Iodide (LaBr₃:Ce) is a crystalline inorganic scintillator that has

emerged as a leading material for gamma-ray and X-ray detection.[4] Its primary advantages

over traditional scintillators, such as Thallium-doped Sodium Iodide (NaI(Tl)), include a

significantly higher light output, superior energy resolution, and a faster scintillation decay time.

[1][3] These characteristics are crucial for applications requiring precise energy measurement

and high count rate capabilities.[3][5]

LaBr₃:Ce detectors are utilized in various applications, including Single Photon Emission

Computed Tomography (SPECT) in medical imaging, and gamma-ray spectroscopy in nuclear

and high-energy physics research.[5][6][7] The material's high density and effective atomic

number also contribute to its excellent stopping power for high-energy photons.
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Quantitative Performance Data
The performance characteristics of LaBr₃:Ce scintillators are summarized in the table below,

with comparative data for other common scintillators.

Property
LaBr₃:Ce
(Standard)

LaBr₃:Ce+S
r
(Enhanced)

NaI(Tl) BGO LSO(Ce)

Density

(g/cm³)
5.08[2][3] 5.08[3] 3.67 7.13[8] 7.4[8]

Light Yield

(photons/Me

V)

~63,000[1][3] ~73,000[3] ~38,000 ~8,200[8] ~27,000[8]

Energy

Resolution @

662 keV (%)

2.6 - 3.0[2][3] ~2.2[3][9] ~7 ~10-12 ~10

Primary

Decay Time

(ns)

~16-25[1][4]

[10]
~25[3] 230 300[8] 40[8]

Peak

Emission

Wavelength

(nm)

380[2][3] 385[3] 415 480[8] 420[8]

Hygroscopic Yes[2] Yes Yes No No

Principle of Operation and Experimental Workflow
The fundamental process of gamma-ray detection using a LaBr₃:Ce scintillator involves the

conversion of high-energy photons into visible light, which is then detected and converted into

an electrical signal.
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Figure 1: Gamma-Ray Detection Pathway with LaBr₃:Ce
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Caption: Gamma-Ray Detection Pathway with LaBr₃:Ce.
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A typical experimental workflow for gamma-ray spectroscopy using a LaBr₃:Ce detector is

outlined below. This workflow is applicable to both medical imaging and high-energy physics,

with variations in the specific setup and data analysis.
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Figure 2: Experimental Workflow for Gamma-Ray Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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